FARNESAL
FARNESAL
(2-trans, 6-trans)-Farnesal, also known as (2e, 6e)-farnesal, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Thus, (2-trans, 6-trans)-farnesal is considered to be an isoprenoid lipid molecule (2-trans, 6-trans)-Farnesal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (2-trans, 6-trans)-farnesal is primarily located in the membrane (predicted from logP) and cytoplasm (2-trans, 6-trans)-Farnesal is a floral and minty tasting compound that can be found in a number of food items such as leek, saskatoon berry, cloudberry, and dock. This makes (2-trans, 6-trans)-farnesal a potential biomarker for the consumption of these food products.
Farnesal is a farnesane sesquiterpenoid and an enal.
Farnesal is a farnesane sesquiterpenoid and an enal.
Brand Name:
Vulcanchem
CAS No.:
19317-11-4
VCID:
VC0103030
InChI:
InChI=1S/C15H24O/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-16/h7,9,11-12H,5-6,8,10H2,1-4H3/b14-9+,15-11+
SMILES:
CC(=CCCC(=CCCC(=CC=O)C)C)C
Molecular Formula:
C15H24O
Molecular Weight:
220.35 g/mol
FARNESAL
CAS No.: 19317-11-4
Main Products
VCID: VC0103030
Molecular Formula: C15H24O
Molecular Weight: 220.35 g/mol
CAS No. | 19317-11-4 |
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Product Name | FARNESAL |
Molecular Formula | C15H24O |
Molecular Weight | 220.35 g/mol |
IUPAC Name | (2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienal |
Standard InChI | InChI=1S/C15H24O/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-16/h7,9,11-12H,5-6,8,10H2,1-4H3/b14-9+,15-11+ |
Standard InChIKey | YHRUHBBTQZKMEX-YFVJMOTDSA-N |
Isomeric SMILES | CC(=CCC/C(=C/CC/C(=C/C=O)/C)/C)C |
SMILES | CC(=CCCC(=CCCC(=CC=O)C)C)C |
Canonical SMILES | CC(=CCCC(=CCCC(=CC=O)C)C)C |
Density | 0.890-0.900 |
Physical Description | Clear yellow liquid; floral or minty aroma |
Description | (2-trans, 6-trans)-Farnesal, also known as (2e, 6e)-farnesal, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Thus, (2-trans, 6-trans)-farnesal is considered to be an isoprenoid lipid molecule (2-trans, 6-trans)-Farnesal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (2-trans, 6-trans)-farnesal is primarily located in the membrane (predicted from logP) and cytoplasm (2-trans, 6-trans)-Farnesal is a floral and minty tasting compound that can be found in a number of food items such as leek, saskatoon berry, cloudberry, and dock. This makes (2-trans, 6-trans)-farnesal a potential biomarker for the consumption of these food products. Farnesal is a farnesane sesquiterpenoid and an enal. |
Solubility | Insoluble in water; 50% soluble in heptane, triacetin soluble (in ethanol) |
Synonyms | 3,7,11-trimethyldodeca-2,6,10-trienal farnesal |
PubChem Compound | 5280598 |
Last Modified | Nov 11 2021 |
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